Cas no 75222-49-0 (Eicosyltriethylammonium Bromide)

• Product Name: Eicosyltriethylammonium Bromide
• CAS No: 75222-49-0
• MF: C₂₆H₅₆BrN
• MW: 462.633547782898
• CID: 558490
• PubChem ID: 53408160
• Update Time: 2025-11-02

Eicosyltriethylammonium Bromide Chemical and Physical Properties

Names and Identifiers

• 1-Eicosanaminium,N,N,N-triethyl-, bromide (1:1)
• Eicosyltriethylammonium Bromide
• triethyl(icosyl)azanium,bromide
• N,N,N-Triethyl-1-eicosanaminium Bromide
• n-Eicosyltriethylammonium Bromide
• FT-0667832
• SCHEMBL14940985
• Triethyl(icosyl)ammoniumbromide
• 75222-49-0
• triethyl(icosyl)azanium;bromide
• DTXSID50696199
• AKOS016015910
• N,N,N-Triethylicosan-1-aminium bromide
• Triethyl(icosyl)ammonium bromide

• Inchi： 1S/C26H56N.BrH/c1-5-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27(6-2,7-3)8-4;/h5-26H2,1-4H3;1H/q+1;/p-1
• InChI Key： SMHLVTWLIORUSV-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CC)(CC)(CC)CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 461.36000
• Monoisotopic Mass: 461.36
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 22
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0.00000
• LogP: 5.90860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on Eicosyltriethylammonium Bromide

Comprehensive Overview of Eicosyltriethylammonium Bromide (CAS No. 75222-49-0): Properties, Applications, and Industry Insights

Eicosyltriethylammonium Bromide (CAS No. 75222-49-0), a quaternary ammonium compound, has garnered significant attention in industrial and research applications due to its unique surfactant properties. This long-chain alkylammonium salt is characterized by its cationic surfactant behavior, making it valuable in formulations requiring emulsification, dispersion, or antimicrobial effects. With the growing demand for specialty chemicals in sectors like cosmetics, agrochemicals, and material science, understanding its molecular structure (C₂₆H₅₆BrN) and functional attributes is critical for innovators.

The compound’s hydrophobic eicosyl chain paired with a triethylammonium headgroup enables it to interact with both organic and aqueous phases, a feature leveraged in nanomaterial synthesis and phase-transfer catalysis. Recent studies highlight its role in stabilizing colloidal systems, a hot topic in green chemistry and sustainable manufacturing. Researchers are exploring its potential in biodegradable formulations, aligning with global trends toward eco-friendly alternatives to traditional surfactants.

In the personal care industry, Eicosyltriethylammonium Bromide is often compared to shorter-chain quaternary salts like cetyltrimethylammonium bromide (CTAB), but its longer alkyl chain offers enhanced moisturizing efficacy and film-forming capabilities. This has spurred interest in high-performance hair conditioners and skin barrier enhancers, addressing consumer demand for multifunctional ingredients. SEO analytics reveal frequent searches for "long-chain quaternary ammonium compounds" and "non-irritating surfactants," underscoring market relevance.

From a technical standpoint, the compound’s thermal stability (decomposition >200°C) and solubility profile (soluble in polar solvents like ethanol) make it suitable for high-temperature processes. Its low critical micelle concentration (CMC) is particularly advantageous in detergent formulations, reducing the required active content while maintaining efficacy—a key consideration for cost-sensitive industries. Discussions on platforms like ResearchGate often focus on its "structure-activity relationship" and "synergistic effects with polymers."

Regulatory compliance is another area of interest. While not classified as hazardous under major frameworks like REACH or OSHA, Eicosyltriethylammonium Bromide requires evaluation for biocompatibility in end-use applications. Manufacturers emphasize third-party certifications (e.g., ISO 9001) to meet quality benchmarks, a priority for B2B buyers searching for "CAS 75222-49-0 suppliers" or "technical datasheets."

Emerging applications include electrolyte additives for batteries, where its ionic conductivity modulation properties are being tested—a nod to the booming energy storage sector. Patent databases show increased filings combining this compound with 2D materials (e.g., graphene), reflecting cross-industry innovation. Such developments align with Google Trends data highlighting spikes in "advanced material surfactants" queries.

In summary, Eicosyltriethylammonium Bromide (CAS No. 75222-49-0) exemplifies how niche chemicals can drive progress across diverse fields. Its adaptability to green chemistry principles, coupled with performance advantages, positions it as a future-forward ingredient—whether in biomedical coatings, smart textiles, or next-gen formulations. For researchers and procurers, staying updated on its synthetic protocols and application case studies is essential to harness its full potential.